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Compound of Interest

Compound Name: Isosorbide 2-nitrate

Cat. No.: B026633 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of Isosorbide 2-
nitrate in a laboratory setting. Adherence to these guidelines is critical for ensuring the safety

of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Isosorbide 2-nitrate is classified as a flammable solid that can cause serious eye irritation and

may also irritate the skin and respiratory system.[1][2][3] It may be harmful if swallowed,

inhaled, or absorbed through the skin.[2] Therefore, a comprehensive PPE strategy is

mandatory.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection
Nitrile or other impervious

gloves.[4][5]

To prevent skin contact and

absorption.[2] Gloves must be

inspected before use and

disposed of immediately if

contaminated.[5][6]

Eye and Face Protection

Chemical safety goggles or

safety glasses with side

shields.[2][7] A face shield may

be required for splash hazards.

[6]

To protect against dust

particles and splashes, which

can cause serious eye

irritation.[1]

Body Protection
A long-sleeved lab coat or a

protective suit.[5][6]

To prevent contamination of

personal clothing and minimize

skin exposure.[1][2]

Respiratory Protection

A NIOSH-approved respirator

is required when dust may be

generated or when working

outside of a ventilated

enclosure.[2]

To prevent inhalation of dust,

which can cause respiratory

tract irritation.[2] A proper

respiratory protection program,

including fit-testing, is

essential.[2]

Chemical and Physical Properties
A summary of the key quantitative data for Isosorbide 2-nitrate is provided below. Note that

specific occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have not been

established.[1]
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Property Value

Molecular Formula C6H9NO6[2]

Molecular Weight 191.14 g/mol [8]

Physical State Crystalline powder[2]

Appearance White to off-white[2]

Melting Point > 51.5 °C[2]

Storage Temperature 2-8°C (Refrigerator/Cold Room)[8]

Standard Operating Procedures for Handling
Safe handling requires a controlled environment and strict adherence to procedural steps to

minimize exposure and risk.

Step 1: Preparation and Engineering Controls

Always handle Isosorbide 2-nitrate within a certified chemical fume hood or other ventilated

enclosure to minimize dust inhalation.[5]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[2]

Before beginning work, verify that all necessary PPE is available and in good condition.

Keep the chemical away from heat, sparks, open flames, and other sources of ignition.[1][9]

It is incompatible with strong oxidizing agents, acids, and alkalis.[2][5]

Step 2: Handling the Chemical

Avoid all direct contact with the product.[3]

Minimize the generation of dust when handling the solid material.[1][2]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[1][9]
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Wash hands thoroughly with soap and water immediately after handling and before leaving

the lab.[1][2]

Step 3: Storage

Store Isosorbide 2-nitrate in a cool, dry, and well-ventilated area in a tightly sealed

container.[1][2][5]

Opened containers must be carefully resealed to prevent leakage.[5]

Store away from incompatible materials.[2]

Emergency and Disposal Plans
A clear plan for emergencies and waste disposal is crucial for laboratory safety.

Accidental Spills

Evacuate the immediate area and remove all sources of ignition.[1]

Don the appropriate PPE before attempting cleanup.[1][2]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation, and place

it into a labeled, sealed container for hazardous waste.[1][2]

Clean the spill area thoroughly, and ensure waste materials do not enter drains.[1]

First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Remove contaminated clothing and flush the affected skin area with large

amounts of water for at least 15 minutes. Seek medical attention.[1][2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[1][2]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][2]

Waste Disposal

All Isosorbide 2-nitrate waste and contaminated materials (e.g., gloves, wipes, containers)

must be treated as hazardous waste.[5][10]

Dispose of waste in a designated, labeled, and sealed hazardous waste container.[1]

All disposal procedures must comply with federal, state, and local regulations.[1][10] Do not

dispose of via standard drains or trash.
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Caption: Logical workflow for the safe handling of Isosorbide 2-nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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